3-(3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-1-(3-fluorophenyl)pyridazin-4(1H)-one

• IUPAC Name: 3-[3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(3-fluorophenyl)pyridazin-4-one
• InChI: InChI=1S/C20H15FN4O4/c1-27-15-8-12(9-16(11-15)28-2)19-22-20(29-24-19)18-17(26)6-7-25(23-18)14-5-3-4-13(21)10-14/h3-11H,1-2H3
• InChI Key: ADKHFYBXBKWCDV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C2=NOC(=N2)C3=NN(C=CC3=O)C4=CC(=CC=C4)F)OC
• Molecular Formula: C20H15FN4O4
• Molecular Weight: 394.4 g/mol

Description

3-(3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-1-(3-fluorophenyl)pyridazin-4(1H)-one is a useful research compound. Its molecular formula is C20H15FN4O4 and its molecular weight is 394.362. The purity is usually 95%.
BenchChem offers high-quality 3-(3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-1-(3-fluorophenyl)pyridazin-4(1H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-1-(3-fluorophenyl)pyridazin-4(1H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer and Antiangiogenic Activity

Pyridazinones are recognized for their versatile scaffolds with a spectrum of biological activities. They have been synthesized and characterized, demonstrating inhibitory effects on the viability of human cancer cell lines including liver, breast, and leukemia. Notably, certain compounds exhibited inhibitory activity comparable to standard methotrexate and were further tested for their potential to inhibit proangiogenic cytokines involved in tumor progression, showing potent antiangiogenic activity against key cytokines like TNFα, VEGF, FGFb, and TGFβ. Additionally, these compounds were screened for antioxidant activities, with some showing significant radical scavenging activity, indicating potential utility in cancer treatment through their antioxidative stress mechanisms (Kamble et al., 2015).

Antimicrobial and Antiviral Activity

Heterocyclic compounds derived from this compound class have been prepared and shown promise in antimicrobial activities against various bacteria and fungi. The antimicrobial activities of synthesized compounds, some bearing a 3-indolyl moiety, were examined against different types of bacteria and fungi, indicating the potential for these compounds in treating infectious diseases. Additionally, some derivatives have been tested for anti-avian influenza virus activity, revealing promising antiviral activity against the H5N1 virus, further highlighting the potential therapeutic applications of these compounds in infectious disease management (Abou-Elmagd et al., 2015; Flefel et al., 2012).